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Compound of Interest

Compound Name: 1-Bromo-2,3,4-trimethoxybenzene

Cat. No.: B077699 Get Quote

Technical Guide: Physical Properties of 1-
Bromo-2,3,4-trimethoxybenzene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the known physical properties of 1-Bromo-
2,3,4-trimethoxybenzene, specifically its melting and boiling points. The document is intended

to serve as a reference for professionals in research and development who may be working

with this compound.

Core Physical Properties
1-Bromo-2,3,4-trimethoxybenzene is an aromatic organic compound. Its physical state and

behavior under varying temperatures are critical parameters for its handling, purification, and

use in synthetic chemistry.

Data Summary
The following table summarizes the available quantitative data for the physical properties of 1-
Bromo-2,3,4-trimethoxybenzene and its isomers for comparative purposes.
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Property
1-Bromo-2,3,4-
trimethoxybenzene

1-Bromo-2,4,6-
trimethoxybenzene

1-Bromo-3,4,5-
trimethoxybenzene

Melting Point
Data not available in

cited sources
97-99 °C 75-83 °C[1]

Boiling Point
263.9 °C at 760

mmHg

Data not available in

cited sources

273 °C at 747

mmHg[2]

Flash Point 104.4 °C
Data not available in

cited sources

Data not available in

cited sources

Experimental Protocols
The determination of melting and boiling points is a fundamental practice in organic chemistry

for the characterization and purity assessment of compounds. The following are detailed

methodologies for these key experiments.

Melting Point Determination
The melting point of a solid is the temperature at which it transitions to a liquid state. A sharp

melting point range (typically 0.5-1.0°C) is indicative of a pure compound, while impurities tend

to depress and broaden the melting range.[3]

Capillary Method:

This is a common and effective method for determining the melting point of a crystalline solid.

[4]

Sample Preparation: A small amount of the finely powdered, dry sample is packed into a

capillary tube, which is sealed at one end, to a height of about 2-3 mm.

Apparatus Setup: The capillary tube is attached to a thermometer, with the sample aligned

with the thermometer bulb. This assembly is then placed in a heating bath (such as a Thiele

tube filled with mineral oil) or a melting point apparatus with a heated metal block.[3]

Heating: The heating medium is heated slowly and steadily, typically at a rate of 1-2°C per

minute as the melting point is approached.
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Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire solid has liquefied is

recorded as the end of the melting range.

Modern laboratories often utilize automated melting point apparatus which use digital sensors

and cameras to detect the melting process and provide a precise reading.[4]

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.

Thiele Tube Method:

This method is suitable for determining the boiling point of small quantities of a liquid.[5]

Sample Preparation: A small amount of the liquid (a few milliliters) is placed in a small test

tube. A capillary tube, sealed at one end, is inverted and placed within the test tube

containing the liquid.

Apparatus Setup: The test tube assembly is attached to a thermometer and placed in a

Thiele tube containing a high-boiling point liquid (e.g., mineral oil).

Heating: The Thiele tube is heated gently. As the temperature rises, air trapped in the

capillary tube will expand and exit as a slow stream of bubbles.

Observation: The heating is continued until a continuous and rapid stream of bubbles

emerges from the capillary tube. The heat source is then removed. The liquid will begin to

cool, and the stream of bubbles will slow down. The boiling point is the temperature at which

the bubbling stops and the liquid just begins to enter the capillary tube.[5]

Distillation Method:

For larger quantities of a liquid, the boiling point can be determined during distillation. The

temperature of the vapor that is in equilibrium with the boiling liquid is measured. A stable

temperature reading on the thermometer placed at the vapor outlet of the distillation flask

during a steady distillation corresponds to the boiling point of the liquid.[5]
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Logical Relationship of Compound Properties
The following diagram illustrates the hierarchical relationship from the chemical compound to

its fundamental physical properties.

Logical Hierarchy of Physical Property Determination

1-Bromo-2,3,4-trimethoxybenzene

Physical Properties

Melting Point Boiling Point

Click to download full resolution via product page

Caption: Relationship between the chemical compound and its physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Physical properties of 1-Bromo-2,3,4-
trimethoxybenzene (melting point, boiling point)]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b077699#physical-properties-of-1-bromo-
2-3-4-trimethoxybenzene-melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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